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Compound of Interest

Compound Name: E722-2648

Cat. No.: B11036654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of

E722-2648 in dimethyl sulfoxide (DMSO). E722-2648 is a potent inhibitor of the β-

catenin/BCL9 complex, playing a crucial role in disrupting oncogenic Wnt signaling pathways.

Adherence to this protocol is essential for ensuring the accuracy and reproducibility of

experimental results.

Quantitative Data Summary
For ease of reference and calculation, the pertinent quantitative data for E722-2648 are

summarized in the table below.

Parameter Value Source(s)

Molecular Weight 390.61 g/mol [1]

Solubility in DMSO ≥ 10 mM [2][3]

Recommended Storage

(Powder)

-20°C for 3 years or 4°C for 2

years
[2]

Recommended Storage (in

DMSO)

-80°C for up to 6 months or

-20°C for up to 1 month
[2]
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Experimental Protocol: Preparation of a 10 mM
E722-2648 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of E722-2648 in DMSO. This

concentration is a common starting point for subsequent dilutions in various in vitro and in vivo

experimental setups.

Materials:

E722-2648 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Acclimatization: Before opening, allow the vial of E722-2648 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents the condensation of moisture, which

can affect the stability of the compound.

Mass Calculation: To prepare a 10 mM stock solution, the required mass of E722-2648
needs to be calculated. The formula for this calculation is: Mass (mg) = Desired

Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L

x 390.61 g/mol x 1000 mg/g = 3.9061 mg
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Weighing: Carefully weigh out the calculated amount of E722-2648 powder using a

calibrated analytical balance in a clean, sterile weighing boat or directly into a sterile

microcentrifuge tube.

Solubilization: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the E722-2648 powder. For the example above, this would be 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until the powder is

completely dissolved. A clear solution should be obtained. If necessary, gentle warming in a

37°C water bath can aid in dissolution.

Aliquoting: To minimize freeze-thaw cycles, it is recommended to aliquot the stock solution

into smaller, single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots

should be based on the typical experimental needs.

Storage: Store the aliquots of the E722-2648 stock solution at -80°C for long-term storage

(up to 6 months) or at -20°C for shorter-term storage (up to 1 month).[2] Clearly label each

aliquot with the compound name, concentration, date of preparation, and solvent.

Visualizations
Workflow for E722-2648 Stock Solution Preparation

Figure 1: Workflow for Preparing E722-2648 Stock Solution
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Caption: A flowchart illustrating the sequential steps for preparing a stock solution of E722-
2648 in DMSO.
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Figure 2: Simplified Wnt Signaling Pathway and E722-2648 Inhibition
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Caption: The inhibitory action of E722-2648 on the β-catenin/BCL9 complex within the Wnt

signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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